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Compound of Interest

Compound Name: Entinostat

Cat. No.: B1683978 Get Quote

Entinostat Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of Entinostat in
aqueous solutions and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Entinostat?

A1: Entinostat is a hydrophobic compound with poor solubility in water and ethanol.[1][2] It is,

however, soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[3] For in vivo studies, specific formulations using co-solvents like

PEG300 and Tween-80 are necessary to achieve sufficient solubility.[4][5]

Q2: Can I dissolve Entinostat directly in aqueous buffers like PBS?

A2: It is not recommended to dissolve Entinostat directly in aqueous buffers like Phosphate-

Buffered Saline (PBS) due to its low water solubility.[1][5] Doing so will likely result in

precipitation. A common method is to first dissolve Entinostat in DMSO to create a

concentrated stock solution, which can then be further diluted in aqueous buffers or cell culture

media.[3]

Q3: What is the recommended solvent for preparing Entinostat stock solutions?
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A3: The most recommended solvent for preparing stock solutions of Entinostat is high-quality,

anhydrous DMSO.[3][5] It is crucial to use fresh DMSO, as moisture can reduce the solubility of

the compound.[5]

Q4: How should I store Entinostat powder and stock solutions?

A4: Entinostat powder should be stored at -20°C for long-term stability (up to 3 years).[4]

Stock solutions in DMSO should be stored at -80°C for up to one year, or at -20°C for up to six

months.[4] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
This guide addresses common problems encountered when preparing and using Entinostat
solutions in experimental settings.

Problem 1: Entinostat powder is not dissolving in DMSO.

Possible Cause: The concentration you are trying to achieve is too high, or the DMSO has

absorbed moisture.

Troubleshooting Steps:

Ensure you are using fresh, anhydrous DMSO.[5]

Gently warm the solution to 37°C or use an ultrasonic bath to aid dissolution.[6][7]

If the powder still does not dissolve, you may need to prepare a less concentrated stock

solution.

Problem 2: Precipitation occurs when diluting the DMSO stock solution in cell culture media or

PBS.

Possible Cause: The final concentration of Entinostat in the aqueous solution is above its

solubility limit, or the final percentage of DMSO is too low to maintain solubility.

Troubleshooting Steps:
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Increase the final percentage of DMSO in your working solution. However, be mindful that

high concentrations of DMSO can be toxic to cells. It is recommended to keep the final

DMSO concentration in cell culture media below 0.5%, and ideally at or below 0.1%.[4][8]

Prepare an intermediate dilution of the DMSO stock in your cell culture medium before

making the final dilution.

Ensure rapid mixing of the DMSO stock into the aqueous solution to avoid localized high

concentrations that can lead to precipitation.

For in vivo preparations, a co-solvent system is often necessary. A common formulation is

5% DMSO, 40% PEG300, 5% Tween-80, and 50% saline.[4]

Problem 3: The prepared Entinostat solution appears cloudy or has visible particles.

Possible Cause: The compound has not fully dissolved or has precipitated out of solution.

Troubleshooting Steps:

Visually inspect the solution before use. If it is not clear, do not use it in your experiment.

Try to redissolve the compound by gentle warming or sonication.[6][7]

If the solution remains cloudy, it is best to prepare a fresh solution.

Below is a troubleshooting workflow to help diagnose and resolve solubility issues with

Entinostat.
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Caption: Troubleshooting workflow for Entinostat solubility issues.
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The following tables summarize the solubility of Entinostat in various solvents and

formulations.

Table 1: Solubility in Common Solvents

Solvent Concentration Notes Reference

DMSO
≥ 75 mg/mL (199.25

mM)

Use fresh, anhydrous

DMSO.[5] Warming

and sonication can aid

dissolution.[4]

[4][5]

Ethanol ~2 mg/mL Sparingly soluble. [3]

Water 0.00574 mg/mL Very poorly soluble. [2]

DMSO:PBS (1:1, pH

7.2)
~0.5 mg/mL

Prepared by diluting a

DMSO stock solution.
[3]

Table 2: Formulations for In Vivo Studies

Formulation Achievable Concentration Reference

5% DMSO, 40% PEG300, 5%

Tween-80, 50% Saline
≥ 2.5 mg/mL (6.64 mM) [4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (5.53 mM) [4]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 2.08 mg/mL (5.53 mM) [4]

10% DMSO, 90% corn oil ≥ 2.08 mg/mL (5.53 mM) [4]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Entinostat Stock Solution in DMSO

Materials:
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Entinostat powder (MW: 376.41 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Weigh out the required amount of Entinostat powder. For 1 mL of a 50 mM stock solution,

you will need 18.82 mg of Entinostat.

2. Add the Entinostat powder to a sterile vial.

3. Add the appropriate volume of anhydrous DMSO. For a 50 mM stock, add 1 mL of DMSO

for every 18.82 mg of Entinostat.

4. To aid dissolution, the vial can be warmed to 60°C and subjected to ultrasonication.[4]

5. Vortex the solution until the Entinostat is completely dissolved and the solution is clear.

6. Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

Materials:

50 mM Entinostat stock solution in DMSO

Pre-warmed cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum as

required for your cell line.[9]

Procedure:

1. Thaw an aliquot of the 50 mM Entinostat stock solution at room temperature.

2. Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations.
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3. Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically ≤ 0.1%, to avoid solvent-induced cytotoxicity.[4][8]

4. For example, to prepare a 10 µM working solution from a 50 mM stock, you can perform a

1:5000 dilution. This can be done in multiple steps to ensure accuracy.

5. Add the final diluted Entinostat solution to your cell culture plates.

6. Always include a vehicle control in your experiments, which consists of cell culture

medium with the same final concentration of DMSO as your experimental conditions.

The following diagram illustrates a typical workflow for assessing the effect of Entinostat on

cell viability.
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Start: Cell Viability Assay

Seed cells in a 96-well plate and allow to adhere overnight

Prepare serial dilutions of Entinostat in culture medium from a DMSO stock

Add Entinostat dilutions and a vehicle control (DMSO) to the cells

Incubate cells for the desired time period (e.g., 24, 48, 72 hours)

Perform a cell viability assay (e.g., MTT, CellTiter-Glo)

Read the plate using a plate reader

Analyze the data and calculate IC50 values

End: Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1683978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683978?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. bpsbioscience.com [bpsbioscience.com]

2. go.drugbank.com [go.drugbank.com]

3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

4. file.medchemexpress.com [file.medchemexpress.com]

5. selleckchem.com [selleckchem.com]

6. glpbio.com [glpbio.com]

7. entinostat.net [entinostat.net]

8. Evaluation of entinostat alone and in combination with standard-of-care cytotoxic agents
against rhabdomyosarcoma xenograft models - PMC [pmc.ncbi.nlm.nih.gov]

9. Recommended Media Types for Common Cells | Thermo Fisher Scientific - HK
[thermofisher.com]

To cite this document: BenchChem. [Entinostat solubility issues in aqueous solutions and cell
culture media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683978#entinostat-solubility-issues-in-aqueous-
solutions-and-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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